Cas no 925906-30-5 (3-(Dodecyloxy)propane-1,2-dithiol)
925906-30-5 structure
Product Name:3-(Dodecyloxy)propane-1,2-dithiol
CAS No:925906-30-5
MF:C15H32OS2
MW:292.543982505798
CID:2815383
PubChem ID:71445388
Update Time:2025-04-21
3-(Dodecyloxy)propane-1,2-dithiol Chemical and Physical Properties
Names and Identifiers
-
- 925906-30-5
- 3-(DODECYLOXY)PROPANE-1,2-DITHIOL
- DTXSID40853936
- 3-(Dodecyloxy)propane-1,2-dithiol
-
- Inchi： 1S/C15H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-15(18)14-17/h15,17-18H,2-14H2,1H3
- InChI Key： QRTDQLHAZCVWOM-UHFFFAOYSA-N
- SMILES： SC(CS)COCCCCCCCCCCCC
Computed Properties
- Exact Mass: 292.18945799Da
- Monoisotopic Mass: 292.18945799Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 11.2Ų
3-(Dodecyloxy)propane-1,2-dithiol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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